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Compound of Interest

Compound Name: Boc-D-HoMet-OH

Cat. No.: B13005144

Get Quote

Application Note: Strategic Incorporation of Boc-D-Homomethionine (Boc-D-HoMet-OH) in

Peptidomimetics

Introduction & Strategic Value
The incorporation of Boc-D-Homomethionine (Boc-D-HoMet-OH) into peptide sequences is a

high-value strategy in peptidomimetic drug design. By extending the methionine side chain by

one methylene unit (homologation) and utilizing the D-enantiomer, researchers can

simultaneously probe the steric depth of hydrophobic binding pockets and introduce proteolytic

resistance.

However, Boc-D-HoMet-OH presents a unique "double-edged" synthetic challenge in Boc-

SPPS (Solid Phase Peptide Synthesis):

The Thioether Liability: Like Methionine, the exposed sulfur atom is a potent nucleophile. In

Boc chemistry, the repeated exposure to Trifluoroacetic Acid (TFA) generates tert-butyl

cations (

) that readily alkylate the sulfur, forming irreversible sulfonium salts.
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Oxidative Susceptibility: The side chain is prone to oxidation into sulfoxide (

) during cleavage.

This guide provides a field-proven protocol focusing on the "Low-High" HF Cleavage strategy,

which is the only reliable method to ensure high-fidelity incorporation of this residue without S-

alkylation artifacts.

Chemical Specifications & Pre-Synthesis Handling
Property Specification

Formula

Molecular Weight 263.35 g/mol

Appearance White to off-white powder

Solubility Soluble in DMF, DCM, NMP.

Storage , desiccated. Hygroscopic.

Critical Handling
Avoid vigorous aeration of solutions to prevent

pre-synthesis oxidation.

Experimental Protocol: Boc-SPPS Incorporation
Phase A: Coupling Efficiency
While D-HoMet is sterically bulkier than Met, it generally couples well using standard activation.

However, to maintain the integrity of the D-configuration and prevent racemization (which is

critical when using enantiomers to probe biology), we recommend a DIC/Oxyma Pure protocol

over base-heavy uronium salts (HBTU/DIEA).

Step-by-Step Coupling:

Resin Preparation: Swell Boc-aminoacyl-resin (0.1 mmol scale) in DCM for 30 min.

Deprotection: Treat with 50% TFA/DCM (2
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1 min, 1

30 min).

Critical: Add 0.5% DTT (Dithiothreitol) or indole to the TFA solution if Trp is present, but for

HoMet alone, standard scavenging is usually sufficient here.

Wash: DCM (3x), 5% DIEA/DCM (2x), DCM (3x).

Activation:

Dissolve Boc-D-HoMet-OH (3.0 eq) and Oxyma Pure (3.0 eq) in minimal DMF.

Add DIC (3.0 eq) and stir for 2 minutes (pre-activation).

Coupling: Add mixture to resin. Agitate for 60–120 minutes.

QC: Perform Kaiser Test. If blue (incomplete), recouple using HATU/HOAt/DIEA (1:1:2 eq)

for 45 mins.

Phase B: The "Low-High" HF Cleavage (The Core
Solution)
Standard HF cleavage (High HF only) will result in significant S-tert-butylation of D-HoMet. You

must use the Low-High method described by Tam et al.

Mechanism:

Low HF: Uses a high concentration of Dimethyl Sulfide (DMS) as a specific scavenger.

Under these conditions (

mechanism),

cations are trapped by DMS, and Met/HoMet sulfoxides are reduced back to the thioether.

High HF: Completes the cleavage of strong benzyl-based protecting groups (e.g., Bzl, Z,

Tos) after the dangerous cations are removed.

Protocol:
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1. Low HF Step (S-Protection & Reduction):

Cocktail: HF / DMS / p-Cresol (25 : 65 : 10 v/v).

Procedure:

Dry the resin completely (P2O5 vacuum overnight).

Cool reaction vessel to

.

Distill HF into the mixture of resin, DMS, and p-Cresol.

Stir at

for 2 hours.

Result: Boc groups removed; Formyl-Trp deprotected (if thiocresol added); Met/HoMet

oxides reduced;

scavenged.

Evacuation: Evaporate HF and DMS under high vacuum at

.

2. High HF Step (Final Cleavage):

Cocktail: HF / p-Cresol (90 : 10 v/v). Note: DMS is removed.

Procedure:

Re-charge the vessel with anhydrous HF.

Stir at

for 45–60 minutes.

Evacuation: Evaporate HF completely.
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Work-up: Precipitate peptide with cold diethyl ether; wash 3x with ether to remove

scavengers. Extract peptide into 10% acetic acid/water and lyophilize.

Visualization: The Low-High HF Workflow
Dry Peptide-Resin

(Boc-D-HoMet-Seq)

LOW HF Step
(HF:DMS:p-Cresol 25:65:10)

0°C, 2 Hours

Mechanism: SN2
tBu+ trapped by DMS

HoMet(O) reduced to HoMet

Evaporate HF/DMS
(High Vacuum, 0°C)

HIGH HF Step
(HF:p-Cresol 90:10)

0°C, 1 Hour

Mechanism: SN1
Cleave Bzl/Tos/Z groups

Release Peptide

Ether Precipitation
& Lyophilization

Click to download full resolution via product page

Caption: The "Low-High" HF cleavage workflow is essential for D-HoMet to prevent S-alkylation

and reverse oxidation.

Quality Control & Troubleshooting
Expected Mass Shifts (MS): When analyzing the crude peptide by ESI-MS, look for these

specific adducts to diagnose synthesis failure:
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Observation (Mass
Shift)

Diagnosis Cause Solution

Target Mass (M) Success Correct Synthesis
Proceed to

purification.

M + 16 Da Oxidation
HoMet

HoMet-Sulfoxide

Reduce with

/ DMS in TFA post-

cleavage.

M + 32 Da Double Ox Sulfone formation

Irreversible. Check

solvent quality; use

fresh HF.

M + 56 Da S-Alkylation attached to Sulfur

FAILURE. Scavengers

failed. Use Low-High

HF protocol next time.

Post-Synthesis Rescue (Reduction Protocol): If M+16 is observed despite precautions:

Dissolve crude peptide in TFA.

Add Dimethyl sulfide (DMS) (10% v/v) and Ammonium Iodide (

) (5-10 eq).

Stir at

for 30 min.

Quench with cold ether, precipitate, and re-lyophilize.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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